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Compound of Interest
Compound Name: 2-(5-Methylhexyl)pyridine

Cat. No.:

L Get Quote

B15177393

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and potential applications of 2-(5-Methylhexyl)pyridine. Due to the limited
availability of specific experimental data for this compound, this guide leverages established
principles of organic chemistry and draws comparisons with structurally similar molecules.

Molecular Structure and Identification

2-(5-Methylhexyl)pyridine is a substituted pyridine derivative. The pyridine ring, a heterocyclic
aromatic compound, is substituted at the 2-position with a 5-methylhexyl group.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 2-(5-Methylhexyl)pyridine
Molecular Formula C12H19N

Molecular Weight 177.29 g/mol

Canonical SMILES CC(C)CCcCCclcccenl

InChl Key

INChl=1S/C12H19N/c1-11(2)8-6-4-7-12-9-5-3-
10-13-12/h3,5,9-11H,4,6-8H2,1-2H3
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Physicochemical Properties

The physicochemical properties of 2-(5-Methylhexyl)pyridine can be estimated based on its
structure and data from analogous compounds like 5-hexyl-2-methylpyridine.[1][2][3] The
presence of the alkyl chain makes the molecule largely nonpolar, suggesting low solubility in
water and good solubility in organic solvents.

Table 2: Estimated Physicochemical Properties

Property Estimated Value Notes
N ) Estimated based on isomers
Boiling Point ~250-260 °C o
and related alkylpyridines.[3]
Indicative of high lipophilicity.
logP (Octanol/Water) ~4.0-4.5 3]
- Expected due to the long alkyl
Water Solubility Low _
chain.[3]
Appearance Colorless to pale yellow liquid Typical for alkylpyridines.[4][5]

Synthesis and Reactivity

The synthesis of 2-(5-Methylhexyl)pyridine can be approached through several established
methods for the alkylation of pyridine rings. A common strategy involves the reaction of a
pyridine derivative with an appropriate alkylating agent.

A plausible synthetic route involves the reaction of 2-halopyridine with a Grignard reagent
derived from 1-bromo-5-methylhexane. This approach is a standard method for forming
carbon-carbon bonds at the 2-position of the pyridine ring.

Experimental Protocol: Synthesis of 2-(5-Methylhexyl)pyridine via Grignard Reaction
e Preparation of the Grignard Reagent:

o In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen),

add magnesium turnings.
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o Slowly add a solution of 1-bromo-5-methylhexane in anhydrous diethyl ether or
tetrahydrofuran (THF) to initiate the reaction.

o The reaction mixture is typically stirred until the magnesium is consumed, forming (5-
methylhexyl)magnesium bromide.

e Coupling Reaction:

[¢]

In a separate flask, dissolve 2-bromopyridine or 2-chloropyridine in an anhydrous solvent
like THF.

[e]

Cool the solution of the pyridine halide to a low temperature (e.g., 0 °C or -78 °C).

[e]

Slowly add the prepared Grignard reagent to the solution of the pyridine halide.

o

The reaction mixture is allowed to warm to room temperature and stirred for a specified
period to ensure complete reaction.

e Work-up and Purification:

o The reaction is quenched by the slow addition of an aqueous solution of a mild acid (e.g.,
ammonium chloride).

o The aqueous layer is extracted with an organic solvent (e.g., diethyl ether or ethyl
acetate).

o The combined organic layers are washed with brine, dried over an anhydrous salt (e.g.,
sodium sulfate or magnesium sulfate), and the solvent is removed under reduced
pressure.

o The crude product is then purified by column chromatography on silica gel or by distillation
under reduced pressure to yield pure 2-(5-Methylhexyl)pyridine.

Logical Workflow for Synthesis
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Generalized Synthesis of 2-(5-Methylhexyl)pyridine

Reactants

2-Halopyridine Magnesium 1-bromo-5-methylhexane
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Caption: Generalized workflow for the synthesis of 2-(5-Methylhexyl)pyridine.

Spectroscopic Characterization

While specific spectra for 2-(5-Methylhexyl)pyridine are not readily available, the expected
spectroscopic data can be predicted based on its structure.

Table 3: Predicted Spectroscopic Data
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Technique Expected Features

- Aromatic protons of the pyridine ring (& 7.0-8.5
ppm).- Protons of the methylhexyl chain, with

1H NMR characteristic splitting patterns. The two methyl
groups on the hexyl chain would appear as a
doublet.

- Aromatic carbons of the pyridine ring (& 120-
13C NMR 160 ppm).- Aliphatic carbons of the methylhexyl
chain (5 10-40 ppm).

- Amolecular ion peak (M*) corresponding to

the molecular weight (177.29).- Fragmentation
Mass Spec. o o

patterns characteristic of an alkylpyridine,

including loss of alkyl fragments.

- C-H stretching from the aromatic pyridine ring
(~3000-3100 cm™1).- C-H stretching from the

IR Spec. aliphatic alkyl chain (~2850-2960 cm~1).- C=C
and C=N stretching from the pyridine ring
(~1400-1600 cm1).

Potential Applications and Biological Activity

Pyridine and its derivatives are of significant interest in medicinal chemistry and drug
development due to their presence in numerous biologically active compounds.[6][7] They can
act as key scaffolds in drugs and can engage in various biological interactions.[7][8]

The lipophilic nature imparted by the 5-methylhexyl side chain in 2-(5-Methylhexyl)pyridine
suggests potential for good membrane permeability, a desirable trait for drug candidates
targeting intracellular components. The pyridine nitrogen can act as a hydrogen bond acceptor,
a common interaction in drug-receptor binding.

Potential areas of application for novel pyridine derivatives like 2-(5-Methylhexyl)pyridine
include:
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« Antimicrobial and Antiviral Agents: Pyridine derivatives have shown a broad spectrum of
antimicrobial and antiviral activities.[9]

+ Central Nervous System (CNS) Active Agents: The pyridine scaffold is present in many drugs
that act on the CNS.[7]

+ Agrochemicals: Many pesticides and herbicides are based on the pyridine structure.[5]

Further research and biological screening are necessary to determine the specific activities and
potential therapeutic applications of 2-(5-Methylhexyl)pyridine.

Signaling Pathway Hypothesis

Hypothetical Target Interaction of a Pyridine Derivative

2-(5-Methylhexyl)pyridine
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Downstream Signaling Cascade
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Caption: Hypothetical interaction of a pyridine derivative with a biological target.
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Conclusion

2-(5-Methylhexyl)pyridine is a pyridine derivative with potential for further investigation in
various scientific fields, particularly in drug discovery and materials science. This guide
provides a foundational understanding of its structure, estimated properties, and potential
synthesis routes. Experimental validation of the data presented herein is essential for
advancing the study of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15177393?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

